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Compound of Interest

Compound Name: CYM50358 hydrochloride

Cat. No.: B606899 Get Quote

Essential Safety and Handling Guide for
CYM50358 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

CYM50358 hydrochloride, a potent and selective S1P4 receptor antagonist. Adherence to

these procedures is essential to ensure personal safety and maintain a secure laboratory

environment.

I. Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to prevent skin contact, inhalation, and eye

exposure. The required equipment varies based on the specific handling task.
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Task Gloves
Eye/Face
Protection

Respiratory
Protection

Protective
Clothing

Footwear

Weighing and

Aliquoting

Solid

Compound

Double nitrile

gloves

(ASTM

D6978 rated)

Safety

glasses with

side shields

or chemical

splash

goggles. A

full-face

shield is

recommende

d if

aerosolization

is possible.

Fit-tested

N95 or higher

respirator if

not handled

in a certified

chemical

fume hood or

ventilated

balance

enclosure.

Disposable,

solid-front lab

coat with tight

cuffs.

Consider

disposable

sleeves.

Closed-toe

shoes. Shoe

covers are

recommende

d.

Preparing

Solutions

Double nitrile

gloves

(ASTM

D6978 rated)

Chemical

splash

goggles. A

full-face

shield is

recommende

d.

Work should

be conducted

in a certified

chemical

fume hood.

Disposable,

fluid-

resistant,

solid-front lab

coat with tight

cuffs.

Closed-toe

shoes. Shoe

covers are

recommende

d.

Administering

to Cell

Cultures or

Animals

Double nitrile

gloves

(ASTM

D6978 rated)

Safety

glasses with

side shields

or chemical

splash

goggles.

Work should

be performed

in a biological

safety cabinet

(BSC) or

chemical

fume hood.

Disposable,

solid-front lab

coat with tight

cuffs.

Closed-toe

shoes.

Spill Cleanup

Double

heavy-duty

nitrile or

neoprene

gloves

Chemical

splash

goggles and

a full-face

shield.

Fit-tested

N95 or higher

respirator, or

as

determined

by the scale

of the spill.

Disposable,

fluid-

resistant,

solid-front

gown or

coveralls.

Chemical-

resistant

boots or

disposable

shoe covers

over closed-

toe shoes.
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Waste

Disposal

Double nitrile

gloves

Safety

glasses with

side shields.

Not generally

required if

waste is

properly

contained.

Lab coat.
Closed-toe

shoes.

This guidance is based on best practices for handling potent, biologically active compounds.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific protocols.

II. Chemical and Physical Properties
Property Value

Molecular Formula C₂₀H₁₈Cl₂N₂O₂・HCl[1]

Molecular Weight 425.74 g/mol [1][2]

Appearance Solid[3]

Color Off-white to yellow[3]

Solubility Soluble to 100 mM in water and DMSO[1]

Storage Store at -20°C[1][3]

III. Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for CYM50358 hydrochloride is not publicly

available, related compounds and general chemical safety principles dictate the following

precautions. The compound should be treated as a potentially hazardous substance.

Potential Hazards:

May be harmful if swallowed, causing nausea, vomiting, and epigastric pain.[4]

May cause skin and serious eye irritation.[5]

May cause respiratory irritation if inhaled.[5]
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

IV. Standard Operating Procedures
A systematic approach to handling CYM50358 hydrochloride is crucial for safety and

experimental integrity.

Preparation

Handling Post-Handling

Don Appropriate PPE Prepare & Decontaminate Workspace Gather All Necessary Materials Weigh Compound in Ventilated Enclosure

Prepare Solution in Fume Hood

Perform Experiment Decontaminate Workspace & Equipment Segregate & Dispose of Waste Doff PPE Correctly Wash Hands Thoroughly
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Click to download full resolution via product page

Standard operational workflow for handling CYM50358 hydrochloride.

V. Mechanism of Action: S1P4 Antagonism
CYM50358 hydrochloride is a potent and selective antagonist of the Sphingosine-1-

Phosphate Receptor 4 (S1P4).[2][3] Its primary mechanism involves blocking the binding of the

endogenous ligand, sphingosine-1-phosphate (S1P), to the S1P4 receptor, thereby inhibiting

downstream signaling pathways.

Sphingosine-1-Phosphate (S1P)

S1P4 Receptor

Binds & Activates

CYM50358 Hydrochloride

Blocks Binding

Downstream Signaling & Cellular Response

Initiates

Click to download full resolution via product page

CYM50358 hydrochloride acts as an antagonist at the S1P4 receptor.

VI. Disposal Plan
All waste generated from handling CYM50358 hydrochloride must be considered hazardous.

Solid Waste: Contaminated consumables (e.g., gloves, weighing papers, pipette tips, vials)

should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,

properly labeled hazardous liquid waste container. Do not mix incompatible waste streams.
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Disposal: All hazardous waste must be disposed of through your institution's EHS

department in accordance with local, state, and federal regulations. Never dispose of this

chemical down the drain.

By adhering to these safety protocols, researchers can minimize risks and ensure the safe and

effective use of CYM50358 hydrochloride in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

5. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling CYM50358
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606899#personal-protective-equipment-for-handling-
cym50358-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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